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Compound of Interest

Compound Name: Sumanirole

Cat. No.: B131212

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive dosing recommendations and detailed
experimental protocols for the use of Sumanirole, a selective D2 dopamine receptor agonist, in
common rodent models. Sumanirole is a valuable pharmacological tool for investigating
dopaminergic pathways in models of Parkinson's disease, schizophrenia, and other CNS
disorders.[1][2][3]

Mechanism of Action: D2 Receptor Signaling

Sumanirole acts as a highly selective full agonist for the dopamine D2 receptor.[1][3] D2-like
receptors, including D2, D3, and D4 subtypes, are G protein-coupled receptors (GPCRs) that
couple to inhibitory G proteins (Gi/o). Upon binding by an agonist like Sumanirole, the Gi/o
protein is activated, leading to the inhibition of adenylyl cyclase. This enzymatic inhibition
results in a decrease in the intracellular concentration of cyclic AMP (CAMP), a key second
messenger, thereby modulating downstream cellular activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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